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Compound of Interest

Compound Name: Isoedultin

Cat. No.: B15591723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Isoedultin, a natural product identified as a dihydrofurocoumarin ester, presents a

unique molecular architecture that suggests a potential for diverse biological activities. This

technical guide provides a comprehensive overview of the currently available data on the

physical and chemical properties of Isoedultin, alongside an exploration of the known

biological activities and signaling pathways associated with its core chemical class. This

document is intended to serve as a foundational resource for researchers in natural product

chemistry, pharmacology, and drug development.

Physicochemical Properties of Isoedultin
At present, detailed experimentally determined physicochemical data for Isoedultin remains

limited in publicly accessible literature. The following tables summarize the known and

predicted properties based on its chemical structure.

Table 1: General and Chemical Properties of Isoedultin[1]
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Property Value

IUPAC Name

2-[(8S,9R)-9-acetyloxy-2-oxo-8,9-

dihydrofuro[2,3-h]chromen-8-yl]propan-2-yl

(Z)-2-methylbut-2-enoate

Molecular Formula C₂₁H₂₂O₇

Molecular Weight 386.4 g/mol

Canonical SMILES

CC=C(C)C(=O)OC(C)

(C)C1C(C2=C(O1)C=CC3=C2OC(=O)C=C3)OC

(=O)C

Isomeric SMILES
C/C=C(\C)/C(=O)OC(C)(C)[C@@H]1--INVALID-

LINK--OC(=O)C

InChI Key UGPGHYBHAGRUHW-JZWAJAMXSA-N

Table 2: Predicted Physicochemical Properties of Isoedultin[1]

Property Value

XLogP3 3.1

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 7

Rotatable Bond Count 6

Exact Mass 386.13655304 g/mol

Monoisotopic Mass 386.13655304 g/mol

Topological Polar Surface Area 98.9 Å²

Heavy Atom Count 28

Note: The data in Table 2 are computational predictions and await experimental verification.
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Currently, there is no publicly available experimental data on the melting point, boiling point, or

specific solubility of Isoedultin in common laboratory solvents such as water, ethanol, or

dimethyl sulfoxide (DMSO).

Spectroscopic Data
Detailed experimental spectroscopic data for Isoedultin, including ¹H NMR, ¹³C NMR, Infrared

(IR), and Mass Spectrometry (MS), are not readily available in the scientific literature. The

structural elucidation of this compound would rely on a combination of these techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be crucial for

determining the connectivity of protons and carbons, respectively, and for confirming the

stereochemistry of the molecule.

Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic

absorption bands for the ester carbonyl groups, the lactone carbonyl of the coumarin core,

C-O stretching, and C=C bonds of the aromatic and pyrone rings.

Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the elemental

composition. The fragmentation pattern observed in the MS/MS spectrum would provide

valuable information about the different structural motifs within the molecule, aiding in its

identification.

Isolation and Synthesis
Natural Occurrence and Isolation
Isoedultin has been identified as a natural product found in Cicuta virosa[1]. The isolation of

angular furocoumarins, the class to which Isoedultin belongs, from plant materials typically

involves extraction with organic solvents of increasing polarity, followed by various

chromatographic techniques for purification.

General Experimental Workflow for Isolation of Angular Coumarins:
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Plant Material (e.g., roots, leaves)

Solvent Extraction
(e.g., ethanol, methanol, chloroform)

Filtration / Concentration

Crude Extract

Column Chromatography
(Silica Gel or Sephadex)

Collection of Fractions

TLC Analysis

Further Purification
(e.g., Preparative HPLC)

Combine fractions
containing target compound

Isolated Isoedultin
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Potential Anti-inflammatory Pathway of Coumarins

Inflammatory Stimuli
(e.g., LPS)

Receptor (e.g., TLR4)

MAPK Pathway NF-κB Pathway

Pro-inflammatory Cytokines
(e.g., TNF-α, IL-6)

Isoedultin
(as a coumarin derivative)

Inhibition Inhibition
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Potential Antioxidant Pathway of Coumarins

Oxidative Stress
(e.g., ROS)

Keap1-Nrf2 Complex

induces dissociation

Nrf2

releases

Antioxidant Response Element (ARE)

translocates to nucleus and binds

Antioxidant Enzymes
(e.g., HO-1, NQO1)

activates transcription

Isoedultin
(as a coumarin derivative)

potential activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to Isoedultin:
Physicochemical Properties and Biological Activities]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15591723#physical-and-chemical-
properties-of-isoedultin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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